Cas no 61572-42-7 (2-Propen-1-one, 1,3-bis(3-methylphenyl)-, (E)-)
61572-42-7 structure
Product Name:2-Propen-1-one, 1,3-bis(3-methylphenyl)-, (E)-
CAS No:61572-42-7
MF:C17H16O
MW:236.308344841003
CID:474392
PubChem ID:55355347
Update Time:2025-04-19
2-Propen-1-one, 1,3-bis(3-methylphenyl)-, (E)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propen-1-one, 1,3-bis(3-methylphenyl)-, (E)-
- 1,3-bis(3-methylphenyl)prop-2-en-1-one
- 61572-42-7
- MFCD21335250
- AKOS006474773
- (2E)-1,3-Bis(3-methylphenyl)prop-2-en-1-one
- (E)-1,3-bis(3-methylphenyl)prop-2-en-1-one
-
- Inchi: 1S/C17H16O/c1-13-5-3-7-15(11-13)9-10-17(18)16-8-4-6-14(2)12-16/h3-12H,1-2H3/b10-9+
- InChI Key: NSBPAQMKLQXTEO-MDZDMXLPSA-N
- SMILES: O=C(/C=C/C1=CC=CC(C)=C1)C1=CC=CC(C)=C1
Computed Properties
- Exact Mass: 236.12018
- Monoisotopic Mass: 236.12
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1A^2
- XLogP3: 4.4
Experimental Properties
- PSA: 17.07
2-Propen-1-one, 1,3-bis(3-methylphenyl)-, (E)- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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